Cas no 5925-83-7 (4-Fluorobenzylmethylsulfone)

• Product Name: 4-Fluorobenzylmethylsulfone
• CAS No: 5925-83-7
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 2834059
• PubChem ID: 2761414
• Update Time: 2025-10-28

4-Fluorobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• CS-0454098
• DTXSID30375758
• AKOS006229706
• MFCD06798007
• 4-Fluorobenzylmethylsulfone
• 4-fluorobenzyl methyl sulfone
• 5925-83-7
• 1-Fluoro-4-((methylsulfonyl)methyl)benzene
• 1-Fluoro-4-methanesulfonylmethyl-benZene
• SCHEMBL777188

• MDL： MFCD06798007
• Inchi： 1S/C8H9FO2S/c1-12(10,11)6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
• InChI Key： XSOMETQWJVCDNN-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 188.03072886Da
• Monoisotopic Mass: 188.03072886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Fluorobenzylmethylsulfone

Introduction to 4-Fluorobenzylmethylsulfone (CAS No. 5925-83-7)

4-Fluorobenzylmethylsulfone, identified by its Chemical Abstracts Service (CAS) number 5925-83-7, is a fluorinated aromatic sulfone derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural motif, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both a fluorine atom and a sulfone group in its molecular structure imparts distinct electronic and steric effects, which are leveraged in medicinal chemistry to modulate biological activity.

The 4-fluorobenzylmethylsulfone molecule belongs to the class of sulfones, which are well-documented for their broad spectrum of biological activities. Sulfones have been extensively studied for their antimicrobial, anti-inflammatory, and antiparasitic properties. The introduction of a fluorine substituent at the para position of the benzyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. This modification is particularly relevant in the context of modern drug discovery, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-fluorobenzylmethylsulfone and biological targets. Studies indicate that the fluorine atom can engage in favorable interactions with hydrophobic pockets of proteins, while the sulfone group serves as a hinge-binding moiety. Such structural features are often exploited to design molecules with high binding affinity and selectivity. The compound’s potential as an inhibitor or modulator of key enzymes and receptors has been explored in various preclinical studies, highlighting its therapeutic promise.

In the realm of medicinal chemistry, 4-fluorobenzylmethylsulfone has been investigated as a precursor for more complex derivatives. Researchers have synthesized analogs by modifying additional functional groups on the benzene ring or introducing other heterocyclic structures. These derivatives often exhibit enhanced biological activity or improved pharmacokinetic properties compared to the parent compound. The versatility of 4-fluorobenzylmethylsulfone as a building block underscores its importance in synthetic chemistry and drug development pipelines.

The synthesis of 4-fluorobenzylmethylsulfone typically involves multi-step organic reactions, starting from commercially available fluorobenzyl halides or alcohols. The introduction of the sulfone group is commonly achieved through oxidation or sulfonylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 4-fluorobenzylmethylsulfone accessible for both academic research and industrial applications. The compound’s stability under various storage conditions further enhances its utility as an intermediate in chemical synthesis.

Current research trends suggest that 4-fluorobenzylmethylsulfone may find applications beyond traditional pharmaceuticals. For instance, its structural features make it a candidate for use in agrochemicals or material science, where fluorinated sulfones are valued for their stability and reactivity. Additionally, studies on fluorinated compounds have revealed their potential in developing next-generation materials with tailored electronic properties. The broad applicability of 4-fluorobenzylmethylsulfone highlights its significance as a versatile chemical entity.

The safety profile of 4-fluorobenzylmethylsulfone is another critical aspect that has been evaluated through toxicological studies. Preliminary data indicate that the compound exhibits moderate solubility in organic solvents but minimal toxicity at tested concentrations. However, comprehensive safety assessments are essential before considering its use in human therapies or industrial processes. Regulatory compliance and adherence to good manufacturing practices (GMP) are paramount to ensure the safe handling and application of this compound.

In conclusion, 4-fluorobenzylmethylsulfone (CAS No. 5925-83-7) represents a fascinating molecule with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with promising biological activities observed in preclinical studies, position it as a valuable tool for drug discovery and chemical synthesis. As research continues to uncover new applications for fluorinated sulfones, 4-fluorobenzylmethylsulfone is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.